Cas no 2111119-90-3 (4-{4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}-1H-pyrazole)

4-{4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}-1H-pyrazole structure
2111119-90-3 structure
Product Name:4-{4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}-1H-pyrazole
CAS No:2111119-90-3
MF:C10H11N3S
MW:205.279440164566
CID:6566806
PubChem ID:165477814
Update Time:2025-07-26

4-{4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-{4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}-1H-pyrazole
    • 4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}-1H-pyrazole
    • EN300-1076869
    • 2111119-90-3
    • Inchi: 1S/C10H11N3S/c1-3-11-10(7-5-12-13-6-7)8-2-4-14-9(1)8/h2,4-6,10-11H,1,3H2,(H,12,13)
    • InChI Key: AFGOSJWCHOQFTE-UHFFFAOYSA-N
    • SMILES: S1C=CC2=C1CCNC2C1C=NNC=1

Computed Properties

  • Exact Mass: 205.06736854g/mol
  • Monoisotopic Mass: 205.06736854g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 69Ų

4-{4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1076869-0.05g
4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}-1H-pyrazole
2111119-90-3 95%
0.05g
$827.0 2023-10-28
Enamine
EN300-1076869-0.1g
4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}-1H-pyrazole
2111119-90-3 95%
0.1g
$867.0 2023-10-28
Enamine
EN300-1076869-0.25g
4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}-1H-pyrazole
2111119-90-3 95%
0.25g
$906.0 2023-10-28
Enamine
EN300-1076869-0.5g
4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}-1H-pyrazole
2111119-90-3 95%
0.5g
$946.0 2023-10-28
Enamine
EN300-1076869-1.0g
4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}-1H-pyrazole
2111119-90-3
1g
$1086.0 2023-06-10
Enamine
EN300-1076869-2.5g
4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}-1H-pyrazole
2111119-90-3 95%
2.5g
$1931.0 2023-10-28
Enamine
EN300-1076869-5.0g
4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}-1H-pyrazole
2111119-90-3
5g
$3147.0 2023-06-10
Enamine
EN300-1076869-10.0g
4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}-1H-pyrazole
2111119-90-3
10g
$4667.0 2023-06-10
Enamine
EN300-1076869-1g
4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}-1H-pyrazole
2111119-90-3 95%
1g
$986.0 2023-10-28
Enamine
EN300-1076869-5g
4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}-1H-pyrazole
2111119-90-3 95%
5g
$2858.0 2023-10-28

Additional information on 4-{4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}-1H-pyrazole

Recent Advances in the Study of 4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}-1H-pyrazole (CAS: 2111119-90-3)

The compound 4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}-1H-pyrazole (CAS: 2111119-90-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold, characterized by its fused thienopyridine and pyrazole rings, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have focused on elucidating its biological activity, synthetic pathways, and structure-activity relationships (SAR) to optimize its pharmacological profile.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the kinase inhibitory properties of derivatives of 4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}-1H-pyrazole. The compound demonstrated selective inhibition of cyclin-dependent kinases (CDKs), particularly CDK2 and CDK6, which are critical targets in cancer therapy. The study employed molecular docking and in vitro assays to validate the binding affinity and inhibitory potency of the compound, revealing IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of novel anticancer agents.

Another recent investigation, highlighted in Bioorganic & Medicinal Chemistry Letters, focused on the synthetic optimization of 4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}-1H-pyrazole. The researchers developed a scalable and efficient synthetic route using palladium-catalyzed cross-coupling reactions, achieving a high yield (>80%) and excellent purity. This advancement addresses previous challenges in the large-scale production of the compound, paving the way for further preclinical evaluation.

Furthermore, a 2024 study in ACS Chemical Biology explored the compound's potential in modulating protein-protein interactions (PPIs). The researchers identified that 4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}-1H-pyrazole could disrupt the interaction between p53 and MDM2, a key regulatory pathway in tumor suppression. This discovery opens new avenues for targeting undruggable PPIs, a longstanding challenge in drug discovery.

In conclusion, the latest research on 4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}-1H-pyrazole (CAS: 2111119-90-3) underscores its versatility as a pharmacophore with applications in oncology and beyond. Future studies should focus on in vivo efficacy, toxicity profiling, and further SAR optimization to translate these findings into clinical candidates.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.